Cas no 130165-75-2 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-)

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- structure
130165-75-2 structure
Product Name:Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
CAS No:130165-75-2
MF:C9H14O4
MW:186.205063343048
CID:1225338
Update Time:2024-08-05

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- (9CI)
    • (E)-3-methoxycarbonyl-5-methylhex-3-enoic acid
    • Inchi: 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
    • InChI Key: BRAKMOPCZLSOQI-QPJJXVBHSA-N
    • SMILES: C(OC)(=O)/C(=C/C(C)C)/CC(O)=O

Computed Properties

  • Exact Mass: 186.08922

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Melting Point: 75 °C
  • Boiling Point: 299.5±23.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.88±0.10(Predicted)
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